Cas no 346-44-1 (Benzene,2-nitro-1-(phenylthio)-4-(trifluoromethyl)-)

• Product Name: Benzene,2-nitro-1-(phenylthio)-4-(trifluoromethyl)-
• CAS No: 346-44-1
• MF: C₁₃H₈F₃NO₂S
• MW: 299.268332481384
• CID: 316813
• PubChem ID: 67667
• Update Time: 2025-04-19

Benzene,2-nitro-1-(phenylthio)-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,2-nitro-1-(phenylthio)-4-(trifluoromethyl)-
• 2-nitro-1-phenylsulfanyl-4-(trifluoromethyl)benzene
• 2-nitro-1-(phenylsulfanyl)-4-(trifluoromethyl)benzene
• alpha,alpha,alpha-Trifluoro-3-nitro-4-(phenylthio)toluene
• MFCD02648645
• 2-Nitro-4-(trifluoromethyl)phenyl phenyl sulfide #
• NS00041636
• (2-nitro-4-(trifluoromethyl)phenyl)(phenyl)sulfane
• 3-nitro-4-(phenylthio)-benzotrifluoride
• D8LSM6QB2T
• DTXSID70188167
• SCHEMBL11709219
• SR-01000531932-1
• AKOS001742377
• CS-0362851
• 2-Nitro-4-(trifluoromethyl)phenyl phenyl sulfide
• EINECS 206-470-5
• Benzene, 1-trifluoromethyl-3-nitro-4-phenylthio-
• 2-Nitro-1-(phenylthio)-4-(trifluoromethyl)benzene
• 346-44-1
• SR-01000531932
• EU-0019251
• 11T-0633
• Benzene, 2-nitro-1-(phenylthio)-4-(trifluoromethyl)-

• Inchi： 1S/C13H8F3NO2S/c14-13(15,16)9-6-7-12(11(8-9)17(18)19)20-10-4-2-1-3-5-10/h1-8H
• InChI Key： UBCNQWMQLBEUOC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C=CC(C(F)(F)F)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 299.02284
• Monoisotopic Mass: 299.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 71.1A^2

Experimental Properties

• Density: 1.44
• Boiling Point: 345.8°Cat760mmHg
• Flash Point: 162.9°C
• Refractive Index: 1.593
• PSA: 43.14